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Introduction

ML162 is a small molecule compound identified as a potent inducer of ferroptosis, a unique
form of iron-dependent regulated cell death characterized by the accumulation of lipid
peroxides.[1][2] Initially classified as a direct and covalent inhibitor of Glutathione Peroxidase 4
(GPX4), ML162 has been a valuable tool for investigating the role of ferroptosis in various
disease models, particularly in cancer.[3][4] However, recent studies have provided compelling
evidence that ML162, along with the related compound RSL3, may not directly inhibit purified
GPX4. Instead, it is proposed to be an efficient inhibitor of another selenoprotein, Thioredoxin
Reductase 1 (TXNRDZ2).[5][6][7] Inhibition of TXNRD1 can lead to increased oxidative stress
and a ferroptosis-like cell death, suggesting a need to re-evaluate its precise mechanism of
action in cellular contexts.[5][8]

Despite the evolving understanding of its direct molecular target, ML162 remains a critical
experimental tool. Its ability to induce robust ferroptotic cell death makes it highly relevant for
cancer research, especially for targeting therapy-resistant cancer cell states and overcoming
drug resistance.[9][10] These application notes provide a comprehensive guide for researchers
on the experimental design, relevant protocols, and data interpretation when using ML162 to
study ferroptosis in cancer.
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Mechanism of Action & Signaling Pathways

The understanding of ML162's mechanism has evolved. Initially, it was believed to directly
target GPX4, a central regulator of ferroptosis. More recent evidence points towards TXNRD1
as a primary target. Both proposed pathways culminate in the iron-dependent accumulation of
lipid peroxides, the hallmark of ferroptosis.
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Caption: Historically understood ML162 pathway via direct GPX4 inhibition.
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Preparation

1. Cancer Cell Seeding
(e.g., 96-well or 6-well plates)
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2. Overnight Incubation
(Allow cells to adhere)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604667?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

